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Compound of Interest

Compound Name:
4-(Carboxymethyl)-3-nitrobenzoic

acid

Cat. No.: B1365540 Get Quote

An In-depth Technical Guide to 4-(Carboxymethyl)-3-nitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and

safety information for 4-(Carboxymethyl)-3-nitrobenzoic acid, a substituted aromatic

carboxylic acid. The information is curated for professionals in research and development who

require accurate and detailed technical data.

Molecular Structure and Identification
4-(Carboxymethyl)-3-nitrobenzoic acid possesses a benzene ring substituted with a

carboxymethyl group, a nitro group, and a carboxylic acid group. The relative positions of these

functional groups are crucial to its chemical reactivity and potential applications.

Caption: 2D representation of 4-(Carboxymethyl)-3-nitrobenzoic acid.
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Identifier Value Source

IUPAC Name
4-(carboxymethyl)-3-
nitrobenzoic acid

[1]

Molecular Formula C9H7NO6 [1]

Molecular Weight 225.15 g/mol [1]

CAS Number 444667-11-2 [1]

PubChem CID 7213316 [1]

SMILES
C1=CC(=C(C=C1C(=O)O)--

INVALID-LINK--[O-])CC(=O)O
[1]

InChI

InChI=1S/C9H7NO6/c11-

8(12)4-5-1-2-6(9(13)14)3-

7(5)10(15)16/h1-3H,4H2,

(H,11,12)(H,13,14)

[1]

| InChIKey | IKQGHWIOQHURNN-UHFFFAOYSA-N |[1] |

Physicochemical Properties
The physicochemical properties of 4-(Carboxymethyl)-3-nitrobenzoic acid have been

computationally predicted. Experimental data for properties such as melting point, boiling point,

and solubility are not readily available in published literature.

Table 2: Computed Physicochemical Properties
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Property Value Source

XLogP3 0.7 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
7 [1]

Rotatable Bond Count 3 [1]

Exact Mass 225.02733694 Da [1]

Topological Polar Surface Area 120 Å² [1]

| Heavy Atom Count | 16 |[1] |

Synthesis
A specific, experimentally validated synthesis protocol for 4-(Carboxymethyl)-3-nitrobenzoic
acid is not detailed in readily accessible scientific literature. However, a plausible synthetic

route can be proposed based on established organic chemistry principles, particularly the

nitration of aromatic compounds. The most direct precursor would be 4-(carboxymethyl)benzoic

acid.

The nitration of benzoic acid and its derivatives is a well-documented electrophilic aromatic

substitution reaction.[2][3] Typically, a mixture of concentrated nitric acid and concentrated

sulfuric acid is used as the nitrating agent.[4] The carboxylic acid group is a meta-director;

however, the directing effect of the carboxymethyl group would also influence the

regioselectivity of the nitration.

A proposed workflow for the synthesis is as follows:
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Proposed Synthesis Workflow

Start: 4-(carboxymethyl)benzoic acid

Dissolution in concentrated H2SO4 at low temperature

Slow addition of nitrating mixture (HNO3/H2SO4)

Reaction quenching on ice

Precipitation and filtration

Purification (e.g., recrystallization)

End Product: 4-(Carboxymethyl)-3-nitrobenzoic acid

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 4-(Carboxymethyl)-3-nitrobenzoic acid.

Applications and Research Interest
Specific industrial or pharmaceutical applications for 4-(Carboxymethyl)-3-nitrobenzoic acid
are not well-documented in the public domain. However, based on the known applications of

structurally related nitrobenzoic acids, it can be inferred that this compound may serve as a

valuable intermediate in various synthetic endeavors.

Nitrobenzoic acids are foundational materials in the synthesis of a range of products, including:

Pharmaceuticals: They are precursors for active pharmaceutical ingredients (APIs). For

instance, 4-nitrobenzoic acid is used in synthesizing agents for treating Chagas disease,
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while 3-aminobenzoic acid (derived from 3-nitrobenzoic acid) is a component in some dye

manufacturing.[2][5]

Dyes and Pigments: The nitro group can be readily reduced to an amino group, a key step in

the production of azo dyes and other colorants.[5]

Agrochemicals: They serve as building blocks for herbicides and pesticides.[5]

Given these precedents, 4-(Carboxymethyl)-3-nitrobenzoic acid is a promising candidate for

research and development in these sectors. The presence of two carboxylic acid groups and a

nitro group offers multiple sites for chemical modification, potentially leading to novel

compounds with desirable biological or material properties.

Safety and Handling
4-(Carboxymethyl)-3-nitrobenzoic acid is classified as an irritant.[1] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or a fume

hood.

Table 3: GHS Hazard and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-4-nitrobenzoic-acid-in-modern-chemical-manufacturing-qi
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-4-nitrobenzoic-acid-in-modern-chemical-manufacturing-qi
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-4-nitrobenzoic-acid-in-modern-chemical-manufacturing-qi
https://www.benchchem.com/product/b1365540?utm_src=pdf-body
https://www.benchchem.com/product/b1365540?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7213316
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Statement Source

Hazard Statements H315
Causes skin
irritation.

[1]

H319
Causes serious eye

irritation.
[1]

H335
May cause respiratory

irritation.
[1]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[1]

| | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. |[1] |

Conclusion
4-(Carboxymethyl)-3-nitrobenzoic acid is a well-defined chemical entity with computed

properties and established safety protocols. While its specific applications are yet to be widely

reported, its structural features suggest significant potential as an intermediate in the synthesis

of pharmaceuticals, dyes, and agrochemicals. Further research is warranted to explore its

synthetic utility and to characterize its experimental physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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